Cas no 2418668-54-7 (Tert-butyl 3-azido-5-iodo-4-methylbenzoate)

• Product Name: Tert-butyl 3-azido-5-iodo-4-methylbenzoate
• CAS No: 2418668-54-7
• MF: C₁₂H₁₄IN₃O₂
• MW: 359.162934780121
• CID: 5676208
• PubChem ID: 165770209
• Update Time: 2025-10-30

Tert-butyl 3-azido-5-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418668-54-7
• tert-butyl 3-azido-5-iodo-4-methylbenzoate
• EN300-26628274
• Tert-butyl 3-azido-5-iodo-4-methylbenzoate

• Inchi： 1S/C12H14IN3O2/c1-7-9(13)5-8(6-10(7)15-16-14)11(17)18-12(2,3)4/h5-6H,1-4H3
• InChI Key： MVWYPUNXXMDVMA-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)N=[N+]=[N-])C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 359.01307g/mol
• Monoisotopic Mass: 359.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.7Ų

Additional information on Tert-butyl 3-azido-5-iodo-4-methylbenzoate

Tert-butyl 3-azido-5-iodo-4-methylbenzoate (CAS No. 2418668-54-7): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 3-azido-5-iodo-4-methylbenzoate (CAS No. 2418668-54-7) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various areas of drug discovery and development. The presence of the azido and iodo groups, along with the tert-butyl ester, makes it a valuable intermediate in the synthesis of complex molecules with diverse biological activities.

The chemical structure of tert-butyl 3-azido-5-iodo-4-methylbenzoate is particularly noteworthy. The azido group (-N₃) is a well-known functional group that can undergo a variety of transformations, including reduction to an amine, cycloaddition reactions, and click chemistry. The iodo group (-I) is a potent leaving group that can be readily displaced in nucleophilic substitution reactions, making it useful for further functionalization. The tert-butyl ester provides stability and solubility properties that are advantageous in synthetic routes.

Recent research has highlighted the potential of tert-butyl 3-azido-5-iodo-4-methylbenzoate in the development of novel therapeutics. For instance, studies have shown that compounds containing azido and iodo groups can exhibit potent antiviral and anticancer activities. The azido group can be converted to an amine, which can then be further modified to introduce bioactive moieties. The iodo group can be used as a handle for introducing other functional groups or for radiolabeling purposes in imaging studies.

In the context of drug discovery, tert-butyl 3-azido-5-iodo-4-methylbenzoate serves as a valuable building block for the synthesis of complex molecules with targeted biological activities. One notable application is in the development of prodrugs, where the tert-butyl ester can be cleaved under specific conditions to release the active drug. This approach can enhance the pharmacokinetic properties of the final product, such as improving solubility and reducing toxicity.

The versatility of tert-butyl 3-azido-5-iodo-4-methylbenzoate extends to its use in click chemistry reactions. Click chemistry is a powerful tool for constructing complex molecules through highly efficient and selective reactions. The azido group in this compound can participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in the synthesis of bioconjugates and materials science applications.

Beyond its synthetic utility, tert-butyl 3-azido-5-iodo-4-methylbenzoate has also been explored for its potential therapeutic applications. Research has shown that compounds with similar structural features can exhibit selective inhibition of specific enzymes or receptors, making them promising candidates for treating various diseases. For example, compounds containing azido and iodo groups have been investigated for their ability to inhibit kinases involved in cancer progression.

The safety profile of tert-butyl 3-azido-5-iodo-4-methylbenzoate is another important consideration. While the compound itself is not classified as hazardous, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion, tert-butyl 3-azido-5-iodo-4-methylbenzoate (CAS No. 2418668-54-7) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and versatile reactivity make it an attractive intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.